Cas no 1212182-03-0 ((R)-N-Boc-3-(2-hydroxyethyl)pyrrolidine)

• Product Name: (R)-N-Boc-3-(2-hydroxyethyl)pyrrolidine
• CAS No: 1212182-03-0
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD09608025
• CID: 2181906
• PubChem ID: 29919987
• Update Time: 2025-10-29

(R)-N-Boc-3-(2-hydroxyethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (R)-tert-butyl 3-(2-hydroxyethyl)pyrrolidine-1-carboxylate
• (3R)-1-Boc-3-(2-hydroxyethyl)pyrrolidine
• (R)-N-BOC-3-(2-HYDROXYETHYL)PYRROLIDINE
• tert-butyl (r)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate
• AM91137
• (R)-1-Boc-3-(2-hydroxyethyl)pyrrolidine
• SCHEMBL344474
• MFCD09608025
• TERT-BUTYL (3R)-3-(2-HYDROXYETHYL)PYRROLIDINE-1-CARBOXYLATE
• 1212182-03-0
• EN300-6491934
• AS-36729
• CS-0079202
• AKOS027253991
• DB-258103
• (R)-tert-butyl3-(2-hydroxyethyl)pyrrolidine-1-carboxylate
• (R)-N-Boc-3-(2-hydroxyethyl)pyrrolidine

• MDL： MFCD09608025
• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)12-6-4-9(8-12)5-7-13/h9,13H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： OYRWWTPZWOPIOO-SECBINFHSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](CCO)C1)=O

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 306.0±15.0 °C at 760 mmHg
• Flash Point: 138.9±20.4 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

(R)-N-Boc-3-(2-hydroxyethyl)pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)